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Introduction

Food authenticity is a significant concern for producers, regulators, and consumers. The
verification of origin, composition, and production methods of food products is crucial for
ensuring quality, safety, and fair trade. In the context of high-value products like wine, verifying
the grape variety is a key aspect of authentication. Methyl salicylate (MeSA) and its glycosides
have emerged as important chemical markers for this purpose. Certain grape varieties, such as
the Italian white wine grapes Verdicchio and Trebbiano di Soave/Lugana, have been shown to
contain uniquely high concentrations of MeSA glycosides, including MeSA 2-O-[3-D-glucoside.
[1][2][3] This distinct chemical signature allows for the differentiation of these wines from
others.

Stable isotope-labeled internal standards are the gold standard in quantitative analysis using
mass spectrometry, as they correct for variations during sample preparation and analysis.[4][5]
[6] MeSA 2-O-B-D-glucoside-d4, a deuterated form of the target analyte, is an ideal internal
standard for the accurate and precise quantification of its unlabeled counterpart in food
matrices. Its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods
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enables robust and reliable determination of MeSA 2-O-3-D-glucoside concentrations, thereby
providing a powerful tool for food authenticity studies.

This document provides a detailed protocol for the application of MeSA 2-O-3-D-glucoside-d4
in the authenticity testing of wine, specifically for varietal verification.

Principle of the Method

The concentration of endogenous MeSA 2-O-3-D-glucoside is determined in a food sample
(e.g., wine) using the stable isotope dilution assay (SIDA) method with LC-MS/MS. A known
amount of the deuterated internal standard, MeSA 2-O-3-D-glucoside-d4, is added to the
sample at the beginning of the preparation process. The deuterated standard behaves almost
identically to the native analyte during extraction, chromatography, and ionization.[4][5] By
measuring the ratio of the signal from the native analyte to that of the deuterated internal
standard, accurate quantification can be achieved, as any loss or variation in signal intensity
will affect both compounds equally. The quantified level of MeSA 2-O-f3-D-glucoside can then
be compared against a database of authentic samples to verify the product's claimed origin or
variety.

Logical Workflow for Food Authenticity Verification
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Caption: Workflow for wine authenticity verification using a deuterated internal standard.
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Biosynthesis of Methyl Salicylate Glucosides in
Plants

The presence of MeSA 2-O-B-D-glucoside in plants is a result of secondary metabolism.
Salicylic acid is first methylated to form methyl salicylate, which can then be glycosylated by
UDP-glycosyltransferases to form the glucoside.

Salicylic Acid

Methyl Salicylate (MeSA)

UDP-glycosyltransferases

Glycosylation

Y

MeSA 2-O-b-D-glucoside

Click to download full resolution via product page

Caption: Simplified biosynthesis pathway of MeSA 2-O-3-D-glucoside.

Experimental Protocol

This protocol is based on methodologies reported for the analysis of MeSA glycosides in wine.

[1]
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. Materials and Reagents
Analytes: MeSA 2-O-B3-D-glucoside (analyte standard)
Internal Standard: MeSA 2-O-3-D-glucoside-d4

Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Formic acid (LC-MS grade),
Ultrapure water

Sample Preparation: Solid Phase Extraction (SPE) cartridges (if required), 0.45 pum syringe
filters

. Standard Solutions Preparation

Stock Solutions (1 mg/mL): Accurately weigh and dissolve MeSA 2-O-3-D-glucoside and
MeSA 2-O-3-D-glucoside-d4 in methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the analyte stock solution with a suitable solvent (e.g., 10% methanol in water) to
create a calibration curve.

Internal Standard Spiking Solution: Prepare a working solution of MeSA 2-O-3-D-glucoside-
d4 at a fixed concentration (e.g., 100 ug/L) to spike into all samples, calibrators, and quality

controls.
. Sample Preparation
Method A: Direct Filtration (for simple matrices)
o Take 1 mL of the wine sample.
o Add a precise volume of the Internal Standard Spiking Solution.
o Vortex mix for 30 seconds.
o Filter the sample through a 0.45 pm syringe filter into an LC autosampler vial.

Method B: Solid Phase Extraction (SPE) (for complex matrices or pre-concentration)
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o Take a larger volume of the wine sample (e.g., 10 mL).

o Add the Internal Standard Spiking Solution.

o Condition an appropriate SPE cartridge according to the manufacturer's instructions.

o Load the spiked sample onto the cartridge.

o Wash the cartridge to remove interferences.

o Elute the analytes with a suitable solvent (e.g., methanol).

o Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a
known volume of the initial mobile phase.

o Transfer to an LC autosampler vial.

. LC-MS/MS Analysis

Liquid Chromatography (LC) System: UHPLC system

Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.7 pm).

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in methanol

Gradient:

0-1 min: 0% B

(¢]

1-10 min: 0-40% B

[¢]

[¢]

10-12 min: 40-100% B

12-15 min: 100% B

[e]

o

15.1-18 min: 0% B (re-equilibration)
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e Flow Rate: 0.3 mL/min

e Injection Volume: 2 uL

o Mass Spectrometer (MS): Triple quadrupole mass spectrometer
« lonization Source: Electrospray lonization (ESI), Positive Mode
» Detection: Multiple Reaction Monitoring (MRM)

5. Data Analysis

 Integrate the peak areas for both the analyte (MeSA 2-O-3-D-glucoside) and the internal
standard (MeSA 2-O-3-D-glucoside-d4) for each MRM transition.

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibrators.

o Determine the concentration of MeSA 2-O-3-D-glucoside in the samples by interpolating their
peak area ratios from the calibration curve.

o Compare the determined concentration with the reference values for authentic wine
varieties.

Data Presentation

The quantitative data obtained from the analysis can be used to build a reference database
and for authenticity assessment.

Table 1: Representative Concentrations of MeSA Glycosides in Italian White Wines
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Wine Variety Total Bound MeSA (ugiL) Free MeSA (ugiL)

Verdicchio 456 — 9796 5.5-143

High (genetically similar to

Trebbiano di Soave / Lugana o
Verdicchio)

Other White Wines < 363 <12

Data summarized from Carlin et al., 2019.[1]

Table 2: Suggested MRM Transitions for LC-MS/MS Analysis

Precursor lon Collision Energy
Compound Product lon (m/z)
[M+Na]* (m/z) (eV)
MeSA 2-0O-3-D- o
] 337.09 Fragment 1 Optimized Value
glucoside
Fragment 2 Optimized Value
MeSA 2-0O-3-D- Corresponding o
) 341.11 Optimized Value
glucoside-d4 Fragment 1

Corresponding o
Optimized Value
Fragment 2

(Note: Specific product ions and collision energies must be optimized experimentally on the

specific instrument being used).

Conclusion

The use of MeSA 2-O-(3-D-glucoside-d4 as an internal standard provides a highly accurate and
reliable method for quantifying MeSA 2-O-3-D-glucoside in food products. This approach is
particularly valuable for the authenticity testing of wines, where the concentration profile of this
compound can serve as a varietal marker. The detailed protocol herein provides a robust
framework for researchers and quality control laboratories to implement this advanced
analytical technique, thereby enhancing the ability to detect fraudulent labeling and ensure the
authenticity of high-value food products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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